Cas no 1131594-66-5 (3-Bromo-4-((4-methylbenzyl)amino)benzoic acid)

• Product Name: 3-Bromo-4-((4-methylbenzyl)amino)benzoic acid
• CAS No: 1131594-66-5
• MF: C₁₅H₁₄BrNO₂
• MW: 320.181163311005
• MDL: MFCD11110934
• CID: 1030423
• PubChem ID: 45072161
• Update Time: 2025-04-20

3-Bromo-4-((4-methylbenzyl)amino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-((4-methylbenzyl)amino)benzoic acid
• 3-bromo-4-[(4-methylphenyl)methylamino]benzoic acid
• 3-Bromo-4-((4-methylbenzyl)amino)benzoicacid
• 3-Bromo-4-{[(4-methylphenyl)methyl]amino}benzoic acid
• 1131594-66-5
• DTXSID00662425
• DB-366108
• 3-bromo-4-(4-methylbenzylamino)benzoic acid
• AKOS015842527

• MDL： MFCD11110934
• Inchi： 1S/C15H14BrNO2/c1-10-2-4-11(5-3-10)9-17-14-7-6-12(15(18)19)8-13(14)16/h2-8,17H,9H2,1H3,(H,18,19)
• InChI Key： IPJUQIXPBVGUAY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=CC=1NCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 319.021
• Monoisotopic Mass: 319.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2
• XLogP3: 4